Cas no 2227797-19-3 (rac-(1R,2R)-2-(3-bromo-2-fluorophenyl)cyclopropylmethanamine)

• Product Name: rac-(1R,2R)-2-(3-bromo-2-fluorophenyl)cyclopropylmethanamine
• CAS No: 2227797-19-3
• MF: C₁₀H₁₁BrFN
• MW: 244.103445291519
• CID: 5993356
• PubChem ID: 165643189
• Update Time: 2025-10-28

rac-(1R,2R)-2-(3-bromo-2-fluorophenyl)cyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2R)-2-(3-bromo-2-fluorophenyl)cyclopropylmethanamine
• rac-[(1R,2R)-2-(3-bromo-2-fluorophenyl)cyclopropyl]methanamine
• 2227797-19-3
• EN300-1904714

• Inchi： 1S/C10H11BrFN/c11-9-3-1-2-7(10(9)12)8-4-6(8)5-13/h1-3,6,8H,4-5,13H2/t6-,8+/m0/s1
• InChI Key： LCYIDOHKEJTGIQ-POYBYMJQSA-N
• SMILES： BrC1=CC=CC(=C1F)[C@@H]1C[C@H]1CN

Computed Properties

• Exact Mass: 243.00589g/mol
• Monoisotopic Mass: 243.00589g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 26Ų

Additional information on rac-(1R,2R)-2-(3-bromo-2-fluorophenyl)cyclopropylmethanamine

Racemic (1R,2R)-2-(3-Bromo-2-Fluorophenyl)cyclopropylmethanamine: A Comprehensive Overview

Racemic (1R,2R)-2-(3-Bromo-2-Fluorophenyl)cyclopropylmethanamine, identified by the CAS number 2227797-19-3, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique stereochemistry and functional groups, making it a subject of interest in both academic and industrial research. The molecule consists of a cyclopropyl ring attached to a methanamine group, with a substituted phenyl ring containing bromine and fluorine atoms. These substituents contribute to the compound's reactivity and selectivity in chemical reactions.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the cyclopropane ring. This is often achieved through the use of Simmons-Smith reagents or other cyclopropanation techniques. The phenyl ring substitution is then carried out using electrophilic aromatic substitution methods, where bromine and fluorine atoms are introduced at specific positions to achieve the desired regiochemistry. The final step involves the introduction of the methanamine group, which can be accomplished through nucleophilic substitution or other amine-forming reactions.

Recent studies have highlighted the importance of stereochemistry in determining the biological activity of this compound. Researchers have employed advanced techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy to elucidate the spatial arrangement of atoms in the molecule. These studies have shown that the (1R,2R) configuration plays a crucial role in the compound's interaction with biological targets, making it a promising candidate for drug development.

In terms of applications, this compound has shown potential in medicinal chemistry as a building block for more complex molecules. Its ability to undergo various transformations, such as alkylation, acylation, and coupling reactions, makes it versatile in organic synthesis. Additionally, its unique electronic properties due to the presence of halogens on the phenyl ring make it an interesting candidate for materials science applications, particularly in the development of new polymers or electronic materials.

Recent advancements in computational chemistry have also provided deeper insights into the electronic structure and reactivity of this compound. Quantum mechanical calculations have revealed that the presence of electron-withdrawing groups on the phenyl ring significantly affects the electron density distribution within the molecule. This understanding has facilitated the design of more efficient synthetic pathways and has opened new avenues for exploring its catalytic properties.

The compound's stability under various conditions has been extensively studied to ensure its suitability for large-scale production and use. Thermal analysis has shown that it is stable up to certain temperatures, while its solubility properties have been optimized for different solvent systems. These studies are critical for its application in pharmaceutical formulations where precise control over drug delivery is essential.

In conclusion, racemic (1R,2R)-2-(3-bromo-2-fluorophenyl)cyclopropylmethanamine represents a valuable addition to the arsenal of organic compounds used in modern chemistry. Its unique structure, stereochemical properties, and reactivity make it a subject of ongoing research across multiple disciplines. As new findings emerge from both experimental and computational studies, this compound continues to demonstrate its potential as a key player in advancing scientific knowledge and technological innovation.